Cas no 1172716-23-2 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 1172716-23-2
• MF: C₁₁H₁₁F₂N₃O₃S₂
• MW: 335.350146532059
• CID: 5820162
• PubChem ID: 43989295
• Update Time: 2025-05-23

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(N-methylmethylsulfonamido)acetamide
• Acetamide, N-(4,6-difluoro-2-benzothiazolyl)-2-[methyl(methylsulfonyl)amino]-
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-[methyl(methylsulfonyl)amino]acetamide
• F0600-2412
• AKOS024586321
• 1172716-23-2

• Inchi： 1S/C11H11F2N3O3S2/c1-16(21(2,18)19)5-9(17)14-11-15-10-7(13)3-6(12)4-8(10)20-11/h3-4H,5H2,1-2H3,(H,14,15,17)
• InChI Key： RJRYBOQIZADROJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)CN(C)S(C)(=O)=O

Computed Properties

• Exact Mass: 335.02098989g/mol
• Monoisotopic Mass: 335.02098989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide

Recent Advances in the Study of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS: 1172716-23-2)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS: 1172716-23-2) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of specific biological pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical evaluations.

The compound's unique chemical structure, featuring a difluorobenzothiazole core and a methylmethanesulfonamidoacetamide side chain, has been shown to exhibit high selectivity and potency in targeting certain enzymes and receptors. Recent publications highlight its role as a potential inhibitor of key signaling proteins involved in inflammatory and oncogenic processes. For instance, a 2023 study demonstrated its efficacy in suppressing NF-κB activation, suggesting its utility in treating chronic inflammatory diseases.

In terms of synthesis, researchers have optimized the production of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide to achieve higher yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These improvements have facilitated more reliable and reproducible results in subsequent biological assays.

Preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of this compound. Animal models have revealed favorable bioavailability and tissue distribution profiles, with minimal off-target effects. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurodegenerative disorders. However, further toxicological assessments are required to evaluate its safety profile before advancing to clinical trials.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide represents a promising candidate for therapeutic development. Its unique chemical properties and biological activities warrant continued investigation, particularly in the context of inflammatory and oncological diseases. Future research should focus on elucidating its precise molecular targets and optimizing its formulation for enhanced efficacy and safety.